10.1039/C1GC15703E | Influence of anionic structure on the dissolution of chitosan in 1-butyl-3-methylimidazolium-based ionic liquids

Influence of anionic structure on the dissolution of chitosan in 1-butyl-3-methylimidazolium-based ionic liquids

Green Chemistry Pub Date: 2011-10-10 DOI: 10.1039/C1GC15703E

Abstract

The high crystallization degree of chitosan and therefore its poor solubility in water and in most of the conventional organic solvents limits its extensive applications in practical processes. In this study, ionic liquids [C₄mim][HCOO], [C₄mim][CH₃COO], [C₄mim][CH₃CH₂COO], [C₄mim][CH₃CH₂CH₂COO], [C₄mim][HOCH₂COO], [C₄mim][C₆H₅COO], [C₄mim][CH₃CHOHCOO] and [C₄mim][N(CN)₂] have been used to study the effect of anionic structure on solubility of chitosan and the possible dissolution mechanism in ionic liquids. For this purpose, solubilities of chitosan in these ionic liquids have been determined as a function of temperature, and hydrogen bond accepting ability of the ionic liquids has been estimated by ¹H NMR and solvatochromic UV/vis measurements. At the same time, the interaction between [C₄mim][CH₃COO] and chitosan in the chitosan + [C₄mim][CH₃COO] solution is investigated by ¹³C NMR, and the regenerated chitosan from ionic liquids by addition of ethanol is characterized by thermogravimetric analysis (TGA), Fourier transform infrared spectroscopy (FTIR) and X-ray diffraction (XRD). It is shown that in the ionic liquids investigated, [C₄mim][CH₃COO] is the most efficient ionic liquid for the dissolution of chitosan. Solubilities of chitosan increase almost linearly with increasing hydrogen bond accepting ability of the ILs. Both the anions and the [C₄mim]⁺ cation play important roles in the dissolution of chitosan, possibly by the disruption of native hydrogen bonds in chitosan. In addition, good thermal stability has been observed for the regenerated chitosan.

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Journal Name：Green Chemistry

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